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  4. Ethyl (2Z)-5-(4-tert-butylphenyl)-7-methyl-3-oxo-2-(2-oxo-1-propylindol-3-ylidene)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Ethyl (2Z)-5-(4-tert-butylphenyl)-7-methyl-3-oxo-2-(2-oxo-1-propylindol-3-ylidene)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate Ethyl (2Z)-5-(4-tert-butylphenyl)-7-methyl-3-oxo-2-(2-oxo-1-propylindol-3-ylidene)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.: 324568-09-4
VCID: VC0406424
InChI: InChI=1S/C31H33N3O4S/c1-7-17-33-22-12-10-9-11-21(22)24(27(33)35)26-28(36)34-25(19-13-15-20(16-14-19)31(4,5)6)23(29(37)38-8-2)18(3)32-30(34)39-26/h9-16,25H,7-8,17H2,1-6H3/b26-24-
SMILES: CCCN1C2=CC=CC=C2C(=C3C(=O)N4C(C(=C(N=C4S3)C)C(=O)OCC)C5=CC=C(C=C5)C(C)(C)C)C1=O
Molecular Formula: C31H33N3O4S
Molecular Weight: 543.7g/mol

Ethyl (2Z)-5-(4-tert-butylphenyl)-7-methyl-3-oxo-2-(2-oxo-1-propylindol-3-ylidene)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.: 324568-09-4

Main Products

VCID: VC0406424

Molecular Formula: C31H33N3O4S

Molecular Weight: 543.7g/mol

Ethyl (2Z)-5-(4-tert-butylphenyl)-7-methyl-3-oxo-2-(2-oxo-1-propylindol-3-ylidene)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate - 324568-09-4

CAS No. 324568-09-4
Product Name Ethyl (2Z)-5-(4-tert-butylphenyl)-7-methyl-3-oxo-2-(2-oxo-1-propylindol-3-ylidene)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Molecular Formula C31H33N3O4S
Molecular Weight 543.7g/mol
IUPAC Name ethyl (2Z)-5-(4-tert-butylphenyl)-7-methyl-3-oxo-2-(2-oxo-1-propylindol-3-ylidene)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C31H33N3O4S/c1-7-17-33-22-12-10-9-11-21(22)24(27(33)35)26-28(36)34-25(19-13-15-20(16-14-19)31(4,5)6)23(29(37)38-8-2)18(3)32-30(34)39-26/h9-16,25H,7-8,17H2,1-6H3/b26-24-
Standard InChIKey YDUMIXLMZOSBQV-LCUIJRPUSA-N
Isomeric SMILES CCCN1C2=CC=CC=C2/C(=C/3\C(=O)N4C(C(=C(N=C4S3)C)C(=O)OCC)C5=CC=C(C=C5)C(C)(C)C)/C1=O
SMILES CCCN1C2=CC=CC=C2C(=C3C(=O)N4C(C(=C(N=C4S3)C)C(=O)OCC)C5=CC=C(C=C5)C(C)(C)C)C1=O
Canonical SMILES CCCN1C2=CC=CC=C2C(=C3C(=O)N4C(C(=C(N=C4S3)C)C(=O)OCC)C5=CC=C(C=C5)C(C)(C)C)C1=O
PubChem Compound 3118556
Last Modified Nov 11 2021
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